Cas no 1193789-66-0 (Methyl 2-amino-6-(methylamino)-3-nitrobenzoate)

• Product Name: Methyl 2-amino-6-(methylamino)-3-nitrobenzoate
• CAS No: 1193789-66-0
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 2116495
• Update Time: 2023-08-04

Methyl 2-amino-6-(methylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(methylamino)-3-nitrobenzoate
• ZCMRRSXFOWQBFP-UHFFFAOYSA-N
• Methyl 2-amino-6-(methylamino)-3-nitrobenzoate

• Inchi： 1S/C9H11N3O4/c1-11-5-3-4-6(12(14)15)8(10)7(5)9(13)16-2/h3-4,11H,10H2,1-2H3
• InChI Key： ZCMRRSXFOWQBFP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(C=CC=1NC)[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Topological Polar Surface Area: 110